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Compound of Interest

Compound Name: Barium-140

Cat. No.: B1234999

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling of Barium-140 (14°Ba)
sources in a laboratory setting. Adherence to these guidelines is critical to minimize radiation
exposure and prevent contamination. 14°Ba is a beta emitter with a radioactive daughter,
Lanthanum-140 (14°La), which is a significant gamma emitter. Therefore, precautions for both
beta and high-energy gamma radiation are necessary.

Radiological Data

Barium-140 decays to Lanthanum-140, which in turn decays to the stable Cerium-140. A
summary of their key radiological properties is presented in the table below.
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Property Barium-140 (*4°Ba) Lanthanum-140 (*4°La)
Half-life 12.75 days[1][2] 1.678 days[3][4][5]
Primary Decay Mode Beta (B)[1][2] Beta (B7)[3][4][5]

Major Beta Energies (Ef3 max) 1.022 MeV (60%)[6] 2.26 MeV (10%)[6]

0.48 MeV (40%)[6] 1.67 MeV (20%)[6]

1.32 MeV (70%)[6]

Major Gamma Energies (Ey) 0.537 MeV (24.4%)[7] 1.596 MeV (95.4%)[8]
0.163 MeV (6.2%)[7] 0.816 MeV (23.1%)[6]
0.305 MeV (4.3%)[7] 0.487 MeV (45.5%)[6]

0.329 MeV (20.3%)[6]

Shielding Requirements

Effective shielding for 14°Ba sources must account for both the beta particles from 4°Ba and
the high-energy gamma rays from its daughter, 14°La.

» Beta Shielding: The beta particles from 14°Ba can be effectively shielded by low atomic
number (Z) materials such as Plexiglas (lucite) or aluminum (at least 1/4 inch or ~6 mm
thick). This is the primary shield and should be placed closest to the source to minimize the
production of bremsstrahlung (X-rays).

o Gamma Shielding: The high-energy 1.6 MeV gamma rays from 14°La require high-Z
materials like lead or concrete for effective shielding. Due to the energetic gamma emission
of its daughter isotope, lead shielding is a necessity.[3]

Tenth-Value Layer (TVL) for 1.6 MeV

Shielding Material
Gamma Rays

Lead ~1.5- 2 inches (~3.8 - 5.1 cm)

Concrete ~8 - 9inches (~20 - 23 cm)
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A Tenth-Value Layer (TVL) is the thickness of a material required to reduce the intensity of
radiation to one-tenth of its original value.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling 14°Ba sources.

PPE Item Specification
Lab Coat Standard laboratory coat.

Two pairs of disposable nitrile gloves.[9] Change
Gloves

gloves frequently.

Eye Protection Safety glasses with side shields or goggles.

Dosimet Whole-body dosimeter and a ring dosimeter for
osimetry N
extremities.

Experimental Protocols
General Handling Protocol

e Preparation:

[¢]

Designate a specific work area for handling 4°Ba. The area should be clearly marked with
"Caution, Radioactive Material" signs.

o Cover the work surface with absorbent paper with a plastic backing.

o Assemble all necessary materials and equipment before introducing the 14°Ba source to
the work area.

o Ensure a calibrated radiation survey meter (e.g., a Geiger-Muller counter) is available and
operational.

e Source Handling:

o Always use remote handling tools such as tongs or forceps to handle the source vial. This
maximizes the distance between the source and the handler, reducing radiation dose.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Work behind appropriate shielding (e.g., a lead-lined L-block shield with a leaded glass
window).

o Perform all operations that may produce aerosols or volatile materials in a certified fume
hood that is approved for radioactive material use.

e Post-Handling:

[¢]

Securely cap and store the 14°Ba source in its shielded container immediately after use.

[e]

Survey the work area, tools, and yourself for contamination.

o

Dispose of radioactive waste in the appropriately labeled container.

[¢]

Wash hands thoroughly after removing gloves.

Contamination Survey Protocol

e Frequency: Conduct contamination surveys at the end of each experiment or workday in
which 14°Ba was used.

e Procedure:

o With a Geiger-Muller (GM) survey meter, slowly scan the work surfaces, floor, equipment,
and personal protective equipment. Hold the probe approximately 1 cm from the surface.

o Perform wipe tests on surfaces to detect removable contamination. Wipe an area of 100
cmz2 with a filter paper or cotton swab.

o Analyze the wipes using a liquid scintillation counter or a gamma counter.

e Action Levels: If contamination is found above the established limits, decontaminate the area
immediately. Report any significant contamination to the Radiation Safety Officer (RSO).

Waste Disposal

Radioactive waste must be segregated and disposed of according to institutional and
regulatory requirements.
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Waste Type Container Disposal Procedure
Segregate waste based on the
half-life of the isotope. For

I Labeled radioactive waste bag  14°Ba, with a half-life of 12.75

inside a shielded container. days, decay-in-storage may be
an option depending on
institutional policies.[10]
Do not pour radioactive liquids
Labeled, sealed, and non- down the sink.[11] Solidify
Liquid Waste breakable container within a aqueous waste if required by
secondary containment. the institutional waste
management program.
Labeled, puncture-proof Do not place sharps in plastic
Sharps

sharps container.

bags.[10]

Emergency Procedures for a *4°Ba Spill

Follow the S.W.I.M.S. protocol for radioactive spills:

Stop the spill.

Warn others.

Isolate the area.

Minimize exposure.

Survey and seek assistance.
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Spill Classification Procedure

1. Notify: Inform personnel in the immediate
area. 2. Contain: Cover the spill with absorbent
paper. 3. Clean: Wearing appropriate PPE,
Minor Spill (<1 mCi) clean the spill from the outside in. Place all
contaminated materials in a radioactive waste
bag. 4. Survey: Monitor the area, your hands,
and clothing for contamination. 5. Report: Inform

the RSO.[12]

1. Evacuate: Clear the area of all non-essential
personnel. 2. Isolate: Prevent entry into the area
and confine any potentially contaminated
individuals. 3. Shield: If possible without further
_ _ _ contamination, shield the source. 4. Secure:

Major Spill (>1 mC3) Close and lock the room. 5. Call for Help:
Immediately contact the RSO. 6. Decontaminate
Personnel: Remove contaminated clothing and
flush contaminated skin with lukewarm water

and mild soap.[12]

Visualizations
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Caption: Workflow for the safe handling of Barium-140 sources.
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Caption: Emergency response workflow for a Barium-140 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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